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Compound of Interest

Compound Name: 15-KETE

Cat. No.: B163591 Get Quote

For Immediate Implementation by Researchers, Scientists, and Drug Development

Professionals

This guide provides essential, immediate safety and logistical information for the handling of

15-keto-eicosatetraenoic acid (15-KETE), a biologically active lipid. Adherence to these

protocols is critical for ensuring personal safety, maintaining experimental integrity, and

fostering a secure laboratory environment. Given that 15-KETE is a potent signaling molecule,

stringent safety measures are necessary to prevent accidental exposure through inhalation,

ingestion, or skin absorption.

Hazard Identification and Precautionary Measures
While a specific Safety Data Sheet (SDS) for 15-KETE is not readily available, its structural

similarity to other prostaglandins and related eicosanoids necessitates handling it with a high

degree of caution. Prostaglandins are known to be potent biologically active lipids that can

exert significant physiological effects even at low concentrations. Therefore, a comprehensive

personal protective equipment (PPE) strategy is mandatory.

Personal Protective Equipment (PPE): Your First
Line of Defense
A multi-layered approach to PPE is crucial to minimize exposure risk when handling 15-KETE.

The following table summarizes the recommended PPE.
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PPE Category Item
Specifications and

Recommendations
Rationale

Eye and Face

Protection

Safety Goggles or

Face Shield

Chemical splash

goggles providing a

complete seal around

the eyes are required.

A face shield worn

over goggles offers

additional protection

against splashes.[1][2]

Protects against

accidental splashes

and aerosols that

could cause serious

eye irritation.

Hand Protection Double Gloving

Wear two pairs of

impervious, chemical-

resistant nitrile or

neoprene gloves.[1][2]

The outer pair should

be changed

immediately upon

contamination.

Prevents skin contact

and absorption of the

potent compound.

Body Protection
Disposable Coveralls

or Lab Coat

A disposable gown or

coveralls made of

materials like Tyvek®

are recommended to

protect against

chemical splashes

and dust.[2] At a

minimum, a lab coat

should be worn.[1]

Protects personal

clothing and

underlying skin from

contamination.

Respiratory Protection NIOSH-Approved

Respirator

A NIOSH-approved

respirator, such as a

powered air-purifying

respirator (PAPR) for

high-risk operations or

a half/full-facepiece

respirator with

appropriate filters, is

Prevents inhalation of

harmful aerosols,

dust, or vapors.
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recommended,

especially when

engineering controls

are insufficient or

during spill cleanup.[1]

[2]

Foot Protection Shoe Covers

Disposable shoe

covers should be worn

in the designated

handling area and

removed before

exiting.[2]

Prevents the spread

of contamination

outside of the

laboratory.

Operational Plan: A Step-by-Step Workflow for Safe
Handling
A systematic approach is essential for safely managing 15-KETE from receipt to disposal.

1. Preparation and Engineering Controls:

Ventilation: Always work in a well-ventilated area. A chemical fume hood or other local

exhaust ventilation is strongly recommended.[1]

Accessibility of Safety Equipment: Before beginning work, ensure that an eyewash station

and safety shower are readily accessible.[1]

Ignition Sources: If handling 15-KETE in a flammable solvent, remove all potential sources of

ignition from the vicinity.[1]

2. Handling the Compound:

Don all required PPE before handling the substance.

Avoid all direct contact with the skin, eyes, and clothing.[1]

Do not inhale any dust, vapor, or mist.
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Refrain from eating, drinking, or smoking in the handling area.[1]

After handling, wash hands and any exposed skin thoroughly.

3. Storage:

Keep the container tightly sealed.[1]

Store in a cool, well-ventilated area, away from direct sunlight and incompatible materials.[3]

Disposal Plan: Managing Hazardous Waste
15-KETE and any materials contaminated with it must be treated as hazardous waste.

Solid Waste: All disposable PPE (gloves, coveralls, shoe covers), absorbent pads, and other

contaminated solid materials should be collected in a dedicated, clearly labeled, and sealed

hazardous waste container.[2]

Liquid Waste: Unused solutions of 15-KETE and contaminated solvents must be collected in

a separate, sealed, and appropriately labeled hazardous waste container.[2] Do not mix with

other waste streams.

Sharps: Any contaminated needles, syringes, or other sharps must be disposed of in a

designated sharps container.[2]

Final Disposal: All waste materials must be disposed of through an approved hazardous

waste disposal facility, following all local, state, and federal regulations.[1]

Emergency Procedures
In Case of a Spill:

Evacuate personnel from the immediate area.

Wear full personal protective equipment.

Absorb the spill with a non-combustible, inert material (e.g., sand, vermiculite).
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Collect the absorbed material into a suitable, sealed container for disposal.

Decontaminate the spill area.

Prevent the spilled material from entering drains or waterways.[1]

In Case of Exposure:

Skin Contact: Immediately wash the affected area with soap and plenty of water. Remove

contaminated clothing.

Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.

Inhalation: Move the person into fresh air. If not breathing, give artificial respiration.

Ingestion: Wash out the mouth with water. Call a physician or poison control center

immediately.[1]
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Caption: Workflow for the Safe Handling of 15-KETE.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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